Cas no 63458-98-0 (1-(3,4-Dimethoxyphenyl)-4,4,4-trifluorobutane-1,3-dione)

• Product Name: 1-(3,4-Dimethoxyphenyl)-4,4,4-trifluorobutane-1,3-dione
• CAS No: 63458-98-0
• MF: C₁₂H₁₁F₃O₄
• MW: 276.208554506302
• MDL: MFCD01570564
• CID: 1069257
• PubChem ID: 6917203
• Update Time: 2025-11-02

1-(3,4-Dimethoxyphenyl)-4,4,4-trifluorobutane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-Dimethoxyphenyl)-4,4,4-trifluorobutane-1,3-dione
• (3',4'-(OCH3)2C6H3)COCH2COCF3
• 1-(3,4-dimethoxyphenyl)-4,4,4-trifluoro-1,3-butanedione
• 1-(3,4-dimethoxyphenyl-)-4,4,4-trifluorobutane-1,3-dione
• AC1OCDVP
• ALBB-011667
• SureCN9145097
• TOS-BB-1110
• 1,3-Butanedione, 1-(3,4-dimethoxyphenyl)-4,4,4-trifluoro-
• EN300-220991
• CS-0239918
• SCHEMBL9145097
• 1-(3,4-dimethoxyphenyl)-4,4,4-trifluoro-butane-1,3-dione
• 1-(3,4-Dimethoxybenzoyl)-3,3,3-trifluoroacetone
• DTXSID30426037
• F78928
• 1-(3,4-dimethoxyphenyl)-4,4,4-tri-fluorobutane-1,3-dione
• MFCD01570564
• 63458-98-0
• AB90499
• AKOS000210745

• MDL： MFCD01570564
• Inchi： 1S/C12H11F3O4/c1-18-9-4-3-7(5-10(9)19-2)8(16)6-11(17)12(13,14)15/h3-5H,6H2,1-2H3
• InChI Key： QYQACDYPMNIAMN-UHFFFAOYSA-N
• SMILES： FC(C(CC(C1C=CC(=C(C=1)OC)OC)=O)=O)(F)F

Computed Properties

• Exact Mass: 276.06093
• Monoisotopic Mass: 276.06094331g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6

1-(3,4-Dimethoxyphenyl)-4,4,4-trifluorobutane-1,3-dione Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(3,4-Dimethoxyphenyl)-4,4,4-trifluorobutane-1,3-dione

Comprehensive Guide to 1-(3,4-Dimethoxyphenyl)-4,4,4-trifluorobutane-1,3-dione (CAS No. 63458-98-0)

1-(3,4-Dimethoxyphenyl)-4,4,4-trifluorobutane-1,3-dione (CAS No. 63458-98-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its trifluorobutane-1,3-dione backbone and dimethoxyphenyl substituent, is widely studied for its unique chemical properties and potential applications. Researchers and industry professionals often search for details about its synthesis, stability, and reactivity, making it a topic of interest in modern chemistry.

The molecular structure of 1-(3,4-Dimethoxyphenyl)-4,4,4-trifluorobutane-1,3-dione features a trifluoromethyl group, which enhances its electrophilic character and makes it a valuable intermediate in organic synthesis. The presence of methoxy groups on the phenyl ring further influences its electronic properties, contributing to its versatility in reactions such as cross-coupling and cyclization. These attributes have led to its exploration in the development of novel pharmaceutical agents and agrochemicals.

One of the most searched questions regarding this compound is its role in drug discovery. Recent studies highlight its potential as a building block for bioactive molecules, particularly in the design of kinase inhibitors and anti-inflammatory agents. The trifluoromethyl group is known to improve metabolic stability and bioavailability, making it a key feature in modern medicinal chemistry. Additionally, its electron-withdrawing properties are leveraged in the synthesis of heterocyclic compounds, which are pivotal in drug development.

From an industrial perspective, 1-(3,4-Dimethoxyphenyl)-4,4,4-trifluorobutane-1,3-dione is utilized in the production of advanced materials and specialty chemicals. Its ability to act as a ligand or catalyst in polymerization reactions has been explored in materials science. Furthermore, its fluorescence properties have sparked interest in the development of optical materials and sensors, aligning with the growing demand for smart materials in technology.

Environmental and safety considerations are also frequently discussed in relation to this compound. While 1-(3,4-Dimethoxyphenyl)-4,4,4-trifluorobutane-1,3-dione is not classified as hazardous, proper handling and storage are essential to ensure workplace safety. Researchers often inquire about its degradation pathways and ecotoxicological impact, reflecting the increasing focus on sustainable chemistry practices.

The market for 1-(3,4-Dimethoxyphenyl)-4,4,4-trifluorobutane-1,3-dione is expanding, driven by its applications in pharmaceuticals, agrochemicals, and material science. Suppliers and manufacturers are investing in scalable synthesis methods to meet the rising demand. Innovations in green chemistry are also influencing production processes, with an emphasis on reducing waste and improving efficiency.

In summary, 1-(3,4-Dimethoxyphenyl)-4,4,4-trifluorobutane-1,3-dione (CAS No. 63458-98-0) is a multifaceted compound with broad applications across multiple industries. Its unique structural features, combined with its reactivity and stability, make it a valuable asset in research and development. As interest in fluorinated compounds and functionalized aromatics continues to grow, this compound is poised to play a pivotal role in advancing scientific and industrial innovations.